Cas no 2138264-48-7 (1-Propanone, 3-(cyclopropylamino)-2-hydroxy-1-(1-pyrrolidinyl)-)

• Product Name: 1-Propanone, 3-(cyclopropylamino)-2-hydroxy-1-(1-pyrrolidinyl)-
• CAS No: 2138264-48-7
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5280872
• Update Time: 2025-07-09

1-Propanone, 3-(cyclopropylamino)-2-hydroxy-1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-(cyclopropylamino)-2-hydroxy-1-(1-pyrrolidinyl)-

• Inchi： 1S/C10H18N2O2/c13-9(7-11-8-3-4-8)10(14)12-5-1-2-6-12/h8-9,11,13H,1-7H2
• InChI Key： ZDJCJKKIUZDAHL-UHFFFAOYSA-N
• SMILES： C(N1CCCC1)(=O)C(O)CNC1CC1

Additional information on 1-Propanone, 3-(cyclopropylamino)-2-hydroxy-1-(1-pyrrolidinyl)-

Comprehensive Overview of 1-Propanone, 3-(cyclopropylamino)-2-hydroxy-1-(1-pyrrolidinyl)- (CAS No. 2138264-48-7)

The compound 1-Propanone, 3-(cyclopropylamino)-2-hydroxy-1-(1-pyrrolidinyl)- (CAS No. 2138264-48-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a cyclopropylamino moiety, a hydroxy group, and a pyrrolidinyl substituent. These features make it a subject of interest in pharmaceutical and agrochemical research, particularly in the design of novel bioactive molecules. The presence of both amino and hydroxy groups suggests potential applications in chelation or hydrogen bonding interactions, which are critical in drug-receptor binding.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their role in enhancing metabolic stability and bioavailability in drug candidates. Researchers are increasingly exploring 3-(cyclopropylamino) derivatives for their ability to modulate biological pathways with high specificity. The hydroxy-1-pyrrolidinyl segment further adds to the compound's versatility, as pyrrolidine rings are common in FDA-approved drugs, contributing to conformational rigidity and improved pharmacokinetics.

The synthesis of CAS No. 2138264-48-7 typically involves multi-step organic reactions, including condensation and reduction steps, to introduce the cyclopropylamino and hydroxy functionalities. Advanced analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity. This compound is often discussed in the context of small-molecule drug discovery, where its scaffold serves as a building block for targeting enzymes or receptors involved in inflammatory and neurological disorders.

From an industrial perspective, 1-Propanone, 3-(cyclopropylamino)-2-hydroxy-1-(1-pyrrolidinyl)- aligns with the growing trend of fragment-based drug design (FBDD). FBDD leverages small, structurally diverse fragments like this compound to identify lead molecules with optimal binding affinity. Its chiral center at the 2-hydroxy position also opens avenues for enantioselective synthesis, a hot topic in asymmetric catalysis and green chemistry.

Environmental and regulatory considerations are paramount when handling such compounds. While CAS No. 2138264-48-7 is not classified as hazardous, proper storage under inert conditions is recommended to prevent degradation. Its stability in aqueous and organic solvents makes it suitable for high-throughput screening (HTS) assays, a key tool in modern precision medicine initiatives.

In summary, 1-Propanone, 3-(cyclopropylamino)-2-hydroxy-1-(1-pyrrolidinyl)- represents a promising candidate for interdisciplinary research, bridging medicinal chemistry, materials science, and synthetic methodology. Its structural motifs resonate with current trends in AI-driven drug discovery and sustainable synthesis, addressing pressing challenges in healthcare and environmental stewardship.